Iopanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-Amino-2,4,6-triiodobenzyl)butanoic acid
- 2-(3-amino-2,4,6-triiodobenzyl)butyric acid
- Iodopanoicacid
- Iopanoic Acid
- 2-[(3-amino-2,4,6-triiodophenyl)methyl]butanoic acid
- Bilijodon
- Choladine
- Cholevid
- Iopagnost
- Jopanoic acid
- Polognost
- Telepaque
- 3-(3-Amino-2,4,6-triiodophenyl)-2-ethylpropanoic acid
- 3-Amino-α-ethyl-2,4,6-triiodohydrocinnamic Acid
- 3-(3-Amino-2,4,6-triiodophenyl)-2-ethylpropionic Acid
- 2-Ethyl-3-(3-amino-2,4,6-triiodophenyl)propionic acid
- Iodopanoic acid
- Iopanoicum
- iopanic acid
- Copanoic
- Colepax
- Cistobil
- Jopagnost
- Teletrast
- Acidum iopanoicum
- Iodopanic acid
- Acide iopanoique [French]
- Acidum iopanoicum [INN-Latin]
- Acido iopanoico [INN-Spanish]
- Acide iopanoique [INN-French]
- Acido iopanoico [Latin,Spanish]
- 2-[(3-amino-2,4,6-triiodophen
- 3-Amino-α-ethyl-2,4,6-triiodobenzenepropanoic acid (ACI)
- Hydrocinnamic acid, 3-amino-α-ethyl-2,4,6-triiodo- (6CI, 7CI, 8CI)
- (±)-Iopanoic acid
- 2-[(5-Amino-2,4,6-triiodophenyl)methyl]butanoic acid
- MeSH ID: D007480
- NSC 41706
- α-Ethyl-β-(3-amino-2,4,6-triiodophenyl)propionic acid
- HMS502N04
- Acid, Iopanoic
- IOPANOIC ACID [EP IMPURITY]
- Spectrum_001576
- Acide iopanoique (INN-French)
- BRD-A42628519-001-12-4
- Iopanoic acid (USP:INN:BAN:JAN)
- 96-83-3
- WLN: ZR BI DI FI C1Y2 & VQ
- DivK1c_000902
- IOPANOIC ACID (MART.)
- Iopanoic acid, European Pharmacopoeia (EP) Reference Standard
- Acidum iopanoicum (INN-Latin)
- IOPANOIC ACID [ORANGE BOOK]
- Benzenepropanoic acid,4,6-triiodo-
- Benzenepropanoic acid, 3-amino-.alpha.-ethyl-2,4,6-triiodo-, (.+/-.)-
- EINECS 202-539-9
- IOPANOIC ACID (USP IMPURITY)
- NCGC00095082-02
- BPBio1_001106
- I0300
- Spectrum5_001681
- OIRFJRBSRORBCM-UHFFFAOYSA-
- SBI-0051863.P002
- IDI1_000902
- SR-05000001877-1
- WIN 2011
- KBioSS_002056
- Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-, (+-)-
- C08217
- KBio2_004624
- KBio1_000902
- HMS2093M03
- ACIDUM IOPANOICUM [WHO-IP LATIN]
- 3-Amino-.alpha.-ethyl-2,4,6-triiodobenzenepropanoic acid
- AB00052387_07
- KBio2_007192
- EN300-7397738
- 3-(3-Amino-2,6-triiodophenyl)-2-ethylpropanoic acid
- 2-Ethyl-3-(3-amino-2,6-triiodophenyl)propionic acid
- NSC-758646
- W-100130
- BENZENEPROPANOIC ACID, 3-AMINO-.ALPHA.-ETHYL-2,4,6-TRIIODO-, (+/-)-
- IOPANOIC ACID [JAN]
- DB08946
- NCGC00257386-01
- Benzenepropanoic acid, 3-amino-.alpha.-ethyl-2,4,6-triiodo-
- Hydrocinnamic acid, 3-amino-.alpha.-ethyl-2,4,6-triiodo-
- Tox21_110394
- HMS2098C06
- NSC758646
- IOPANOIC ACID [USP IMPURITY]
- V08AC06
- NCGC00095082-03
- IOPANOIC ACID [WHO-DD]
- IOPANOIC ACID [MART.]
- BSPBio_001004
- HY-B1664
- IOPANOIC ACID [MI]
- Prestwick3_001052
- SPECTRUM1503923
- Spectrum4_000879
- s5497
- FE9794P71J
- SCHEMBL38976
- BRD-A42628519-001-07-4
- D01014
- Q1672108
- SPBio_000992
- 3-Amino-alpha-ethyl-2,4,6-triiodobenzenepropanoic acid
- HMS2231G12
- 2-(2-carbamimidoylsulfanylethyl)isothiourea
- Acido iopanoico (INN-Spanish)
- DTXCID603159
- .alpha.-Ethyl-.beta.-(3-amino-2,4,6-triiodophenyl)propionic acid
- SR-05000001877
- HMS1571C06
- AS-66216
- 2-(3-Amino-2,4,6-triiodobenzyl)butanoic acid #
- UNII-FE9794P71J
- Prestwick2_001052
- Spectrum2_001206
- IOPANOIC ACID [HSDB]
- MFCD00038687
- Acido iopanoico (Latin,Spanish)
- SMR001233434
- NINDS_000902
- NCGC00095082-06
- .beta.-(3-Amino-2,6-triiodophenyl)-.alpha.-ethylpropionic acid
- HMS3369D07
- beta-(3-Amino-2,4,6-triiodophenyl)-alpha-ethylpropionic acid
- alpha-ETHYL-beta-(3-AMINO-2,4,6-TRIIODOPHENYL)PROPIONIC ACID
- Prestwick0_001052
- 3-Amino-alpha-ethyl-2,4,6-triiodohydrocinnamic acid
- NS00007827
- (pm)-3-Amino-alpha-ethyl-2,4,6-triiodohydrocinnamic acid
- IOPANOIC ACID [INN]
- Iopanoic acid (JAN/USP/INN)
- T73105
- Acide iopanoique
- InChI=1/C11H12I3NO2/c1-2-5(11(16)17)3-6-7(12)4-8(13)10(15)9(6)14/h4-5H,2-3,15H2,1H3,(H,16,17)
- CS-8125
- HMS1922K20
- KBio2_002056
- IOPANOIC ACID [VANDF]
- NSC41706
- Prestwick1_001052
- KBioGR_001577
- MLS002154127
- (.+/-.)-Iopanoic acid
- AKOS015854598
- .beta.-(3-Amino-2,4,6-triiodophenyl)-.alpha.-ethylpropionic acid
- IOPANOIC ACID (EP IMPURITY)
- BRD-A42628519-001-04-1
- Iopanoic acid [USP:INN:BAN:JAN]
- IOPANOIC ACID [WHO-IP]
- 2-(3-Amino-2,6-triiodobenzyl)butyric acid
- SPBio_002932
- NCGC00016357-01
- BRN 2220381
- BENZENEPROPANOIC ACID, 3-AMINO-alpha-ETHYL-2,4,6-TRIIODO-, (+/-)-
- Acido iopanoico
- Acid, Iodopanoic
- NSC-41706
- Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-
- CHEBI:5951
- 3-Amino-.alpha.-ethyl-2,4,6-triiodohydrocinnamic acid
- IOPANOIC ACID (EP MONOGRAPH)
- DTXSID6023159
- 2-[(3-amino-2,4,6-triiodo-phenyl)methyl]butanoic acid
- Pharmakon1600-01503923
- HSDB 3345
- Telepaque (TN)
- Tox21_303477
- Hydrocinnamic acid,4,6-triiodo-
- Iopanoate
- Hydrocinnamic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-
- AB00052387
- CHEMBL867
- HMS3715C06
- 3-Amino-.alpha.-ethyl-2,6-triiodohydrocinnamic acid
- NCGC00095082-01
- Iopanoic acid, analytical standard
- Tox21_110394_1
- SR-05000001877-3
- CAS-96-83-3
- IOPANOIC ACID [EP MONOGRAPH]
- CCG-39139
- Iopanoic acid
- MDL： MFCD00038687
- Inchi： 1S/C11H12I3NO2/c1-2-5(11(16)17)3-6-7(12)4-8(13)10(15)9(6)14/h4-5H,2-3,15H2,1H3,(H,16,17)
- InChI Key： OIRFJRBSRORBCM-UHFFFAOYSA-N
- SMILES： O=C(C(CC)CC1C(I)=C(N)C(I)=CC=1I)O

Computed Properties

Exact Mass: 570.80000
Monoisotopic Mass: 570.8002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.9
Topological Polar Surface Area: 63.3

Experimental Properties

Color/Form: White or milky white powder, almost tasteless, slightly special odor
Density: 2.2567 (estimate)
Melting Point: 150.0 to 156.0 deg-C
Boiling Point: 529.1°C at 760 mmHg
Flash Point: No data available
Refractive Index: 1.732
PSA: 63.32000
LogP: 4.31710
Solubility: Soluble in sodium hydroxide or sodium carbonate solution \ 95% ethanol \ chloroform or ether, insoluble in water
Merck: 5058
pka: 4.8(at 25℃)
Vapor Pressure: No data available

Iopanoic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 22
Safety Instruction： S22; S26; S36/37/39
RTECS：NW5075000
Hazardous Material Identification：
Risk Phrases：R20/21/22
Storage Condition：2-8°C

Iopanoic acid Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Iopanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B1664-10mM*1mLinDMSO	Iopanoic acid	96-83-3	98.58%	10mM*1mLinDMSO	￥660	2023-07-26
MedChemExpress	HY-B1664-100mg	Iopanoic acid	96-83-3	98.58%	100mg	￥400	2025-04-15
S e l l e c k ZHONG GUO	S5497-25mg	Iopanoic acid	96-83-3	98%	25mg	¥795.27	2023-09-15
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce49050-100mg	Iopanoic acid	96-83-3	98%	100mg	￥534.00	2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I863151-5g	Iopanoic Acid	96-83-3	≥98%(T)	5g	1,399.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	14131-100MG	Iopanoic acid	96-83-3	analytical standard	100MG	￥1142.93	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	I0330000	Iopanoic acid	96-83-3	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	I0300-25G	Iopanoic Acid	96-83-3	>98.0%(T)	25g	¥4975.00	2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	I0300-5G	Iopanoic Acid	96-83-3	>98.0%(T)	5g	¥1420.00	2024-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	I0300-25g	Iopanoic acid	96-83-3	98.0%(T)	25g	￥4975.0	2022-05-30

Iopanoic acid Production Method

Production Method 1

16623-25-9

96-83-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Iodine chloride Solvents: Water ; 1 h, 70 °C

Reference

: Pd-catalysed ligand-enabled carboxylate-directed highly regioselective arylation of aliphatic acids

Zhu, Yan; Chen, Xiaolan; Yuan, Chunchen; Li, Guobao; Zhang, Jingyu; et al, Nature Communications, 2017, 8,

Production Method 2

96-83-3

Reaction Conditions

Reference

: Substituted piperidine derivatives and their preparation. methods and compositions for treating infection

, World Intellectual Property Organization, , ,

Production Method 3

5253-02-1

96-83-3

Reaction Conditions

Reference

: 2-Ethyl-3-(3-amino-2,4,6-triiodophenyl)propionic acid

, Czechoslovakia, , ,

Production Method 4

96-83-3

Reaction Conditions

Reference

: Fenbufen derivatives for cancer treatment

, Taiwan, , ,

Production Method 5

96-83-3

Reaction Conditions

Reference

: Potential tumor- or organ-imaging agents. 27. Polyiodinated 1,3-disubstituted and 1,2,3-trisubstituted triacylglycerols

Weichert, Jamey P.; Groziak, Michael P.; Longino, Marc A.; Schwendner, Susan W.; Counsell, Raymond E., Journal of Medicinal Chemistry, 1986, 29(12), 2457-65

Production Method 6

96-83-3

Reaction Conditions

Reference

: β-(2,4,6-Triiodo-3-aminophenyl)-α-ethylpropionic acid

, Poland, , ,

Production Method 7

96-83-3

Reaction Conditions

Reference

: α-Ethyl-β-(2,4,6-triiodo-3-aminophenyl)propionic acid

, Czechoslovakia, , ,

Iopanoic acid Raw materials

Iopanoic acid Preparation Products

Iopanoic acid (96-83-3)

Iopanoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:96-83-3)Iopanoic Acid, ≥ 98.0%

Order Number:LE17287

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:15

Price ($):discuss personally

Email:18501500038@163.com

Iopanoic acid Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Cas no 96-83-3 (Iopanoic acid)

Iopanoic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Iopanoic acid Security Information

Iopanoic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Iopanoic acid Pricemore >>

Iopanoic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Iopanoic acid Raw materials

Iopanoic acid Preparation Products

Iopanoic acid Suppliers

Iopanoic acid Related Literature

Related Categories

96-83-3 (Iopanoic acid) Related Products